8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C19H25N5O3/c1-3-5-6-11-20-17(25)16-18(26)24-13-12-23(19(24)22-21-16)14-7-9-15(10-8-14)27-4-2/h7-10H,3-6,11-13H2,1-2H3,(H,20,25)
• InChI Key: JVRDHSHCZHHOIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 946280-55-3

Description

1,2,4-Triazines are a class of nitrogen-containing heterocycles. They are part of a larger class of molecules known as triazines, which have three nitrogen atoms in a six-membered aromatic ring. The specific compound you mentioned also contains an imidazo group, making it a fused ring system.

Synthesis Analysis

The synthesis of 1,2,4-triazines can involve several methods, including reactions with carboxylic acids through an in situ acid activation with 2,4,6-trichloro-1,3,5-triazine. Another method involves the reaction of 3-substituted 1,2,4-triazines with nitronate anions.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazines is a six-membered ring with three nitrogen atoms and three carbon atoms. The specific compound you mentioned would have additional groups attached to this ring, including an ethoxyphenyl group, a pentyl group, and an imidazo group.

Chemical Reactions Analysis

1,2,4-Triazines can undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization. The specific reactions that “8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide” would undergo would depend on the conditions and reagents present.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. In general, 1,2,4-triazines are stable compounds due to the presence of the aromatic triazine ring.

Safety and Hazards

The safety and hazards associated with “8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide” would depend on its specific properties. In general, care should be taken when handling any chemical compound, especially those with biological activity.

Future Directions

The future directions for research into “8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide” and similar compounds could involve further exploration of their biological activity and potential uses as therapeutic agents. Additionally, new methods for their synthesis could be developed to improve yield and selectivity.